Cas no 127473-63-6 (2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI))
127473-63-6 structure
Product Name:2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI)
CAS No:127473-63-6
MF:C8H13N3
MW:151.208921194077
CID:103154
PubChem ID:14746488
Update Time:2025-04-18
2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI)
- 2-Pyrimidinamine, 5-(1-methylpropyl)-, (S)- (9CI)
- (S)-5-(sec-Butyl)pyrimidin-2-amine
- 5-[(2S)-butan-2-yl]pyrimidin-2-amine
- 127473-63-6
-
- Inchi: 1S/C8H13N3/c1-3-6(2)7-4-10-8(9)11-5-7/h4-6H,3H2,1-2H3,(H2,9,10,11)/t6-/m0/s1
- InChI Key: ITHMPJDZBHQGOS-LURJTMIESA-N
- SMILES: N1C(N)=NC=C(C=1)[C@@H](C)CC
Computed Properties
- Exact Mass: 151.11109
- Monoisotopic Mass: 151.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
127473-63-6 (2-Pyrimidinamine,5-(1-methylpropyl)-, (S)- (9CI)) Related Products
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